P-Methylcinnamaldehyde
P-Methylcinnamaldehyde
3-(4-Methylphenyl)-2-propenal, also known as 4-methylcinnamaldehyde or 3-p-tolylacrolein, belongs to the class of organic compounds known as cinnamaldehydes. These are organic aromatic compounds containing a cinnamlaldehyde moiety, consisting of a benzene and an aldehyde group to form 3-phenylprop-2-enal. 3-(4-Methylphenyl)-2-propenal exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 3-(4-methylphenyl)-2-propenal is primarily located in the cytoplasm. 3-(4-Methylphenyl)-2-propenal has a cinnamon and spicy taste.
Brand Name:
Vulcanchem
CAS No.:
56578-35-9
VCID:
VC0151977
InChI:
InChI=1S/C10H10O/c1-9-4-6-10(7-5-9)3-2-8-11/h2-8H,1H3/b3-2+
SMILES:
CC1=CC=C(C=C1)C=CC=O
Molecular Formula:
C10H10O
Molecular Weight:
146.19 g/mol
P-Methylcinnamaldehyde
CAS No.: 56578-35-9
Reference Standards
VCID: VC0151977
Molecular Formula: C10H10O
Molecular Weight: 146.19 g/mol
| CAS No. | 56578-35-9 |
|---|---|
| Product Name | P-Methylcinnamaldehyde |
| Molecular Formula | C10H10O |
| Molecular Weight | 146.19 g/mol |
| IUPAC Name | (E)-3-(4-methylphenyl)prop-2-enal |
| Standard InChI | InChI=1S/C10H10O/c1-9-4-6-10(7-5-9)3-2-8-11/h2-8H,1H3/b3-2+ |
| Standard InChIKey | DKOUYOVAEBQFHU-NSCUHMNNSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)/C=C/C=O |
| SMILES | CC1=CC=C(C=C1)C=CC=O |
| Canonical SMILES | CC1=CC=C(C=C1)C=CC=O |
| Melting Point | Mp 41.5 ° 41.5°C |
| Physical Description | Solid Yellowish crystals |
| Description | 3-(4-Methylphenyl)-2-propenal, also known as 4-methylcinnamaldehyde or 3-p-tolylacrolein, belongs to the class of organic compounds known as cinnamaldehydes. These are organic aromatic compounds containing a cinnamlaldehyde moiety, consisting of a benzene and an aldehyde group to form 3-phenylprop-2-enal. 3-(4-Methylphenyl)-2-propenal exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 3-(4-methylphenyl)-2-propenal is primarily located in the cytoplasm. 3-(4-Methylphenyl)-2-propenal has a cinnamon and spicy taste. |
| Solubility | insoluble in water; moderately soluble in oils moderately soluble (in ethanol) |
| PubChem Compound | 5371802 |
| Last Modified | Nov 11 2021 |
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